Cas no 2228764-79-0 (3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid)

• Product Name: 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid
• CAS No: 2228764-79-0
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6448582
• PubChem ID: 137731537
• Update Time: 2025-10-29

3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid
• 2228764-79-0
• EN300-1744206
• 3-[4-(dimethylcarbamoyl)phenyl]-2-oxopropanoic acid

• Inchi： 1S/C12H13NO4/c1-13(2)11(15)9-5-3-8(4-6-9)7-10(14)12(16)17/h3-6H,7H2,1-2H3,(H,16,17)
• InChI Key： ZPGITTHEUFVAME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC(C(=O)O)=O)N(C)C

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid

Comprehensive Overview of 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid (CAS No. 2228764-79-0)

3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid (CAS No. 2228764-79-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique dimethylcarbamoyl and oxopropanoic acid functional groups, plays a pivotal role in the development of novel therapeutic agents. Its molecular structure, which includes a phenyl ring substituted with a dimethylcarbamoyl group and a 2-oxopropanoic acid moiety, makes it a versatile intermediate in synthetic chemistry.

The growing interest in 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid is driven by its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in targeting metabolic pathways, given its structural resemblance to key intermediates in cellular processes. The compound's CAS No. 2228764-79-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in cutting-edge research.

In recent years, the demand for 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid has surged due to its association with innovative treatments for chronic diseases. For instance, its potential role in modulating oxidative stress and inflammation has sparked interest among scientists studying neurodegenerative disorders and metabolic syndromes. The compound's oxopropanoic acid group is particularly noteworthy, as it contributes to its ability to interact with biological targets involved in redox reactions.

From a synthetic perspective, 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid is often synthesized via multi-step organic reactions, including acylation and oxidation processes. The dimethylcarbamoyl moiety is typically introduced through the reaction of aniline derivatives with dimethylcarbamoyl chloride, followed by subsequent functionalization to incorporate the 2-oxopropanoic acid group. These synthetic routes are meticulously optimized to ensure high yield and purity, which are critical for research and industrial applications.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are extensively studied to facilitate its integration into various formulations. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) and water makes it suitable for in vitro and in vivo studies. Additionally, its stability under physiological conditions is a key consideration for its potential use in drug delivery systems.

As the scientific community continues to explore the therapeutic potential of 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid, its applications are expanding beyond traditional medicine. Recent studies have investigated its role in agricultural chemistry, where it may serve as a precursor for developing eco-friendly pesticides. The compound's ability to interfere with specific enzymatic pathways in pests aligns with the global trend toward sustainable agriculture.

In conclusion, 3-4-(dimethylcarbamoyl)phenyl-2-oxopropanoic acid (CAS No. 2228764-79-0) represents a promising compound with multifaceted applications in pharmaceuticals, biochemistry, and agriculture. Its unique structural features, including the dimethylcarbamoyl and oxopropanoic acid groups, underscore its versatility and potential for innovation. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.